Cas no 1750-62-5 (Methane,bis(methylsulfonyl)-)

Methane,bis(methylsulfonyl)- Properties

Names and Identifiers

• Methane,bis(methylsulfonyl)-
• bis(methylsulfonyl)methane
• methylsulfonylmethylsulfonylmethane
• AC1L65IF
• AC1Q6TMH
• CTK4D5146
• di(methylsulfonyl)methane
• MolPort-002-904-391
• NSC47003
• NSC664330
• Methylenebis(methyl sulfone)
• NSC-664330
• Bis-methanesulfonyl-methane
• SCHEMBL65785
• dimethylsulfonylmethane
• DTXSID70286672
• di(methylsulfonyl) methane
• 1750-62-5
• InChI=1/C3H8O4S2/c1-8(4,5)3-9(2,6)7/h3H2,1-2H
• NSC-47003
• Methane, bis(methylsulfonyl)-
• +Expand

• InChIKey： VDPDRYUUTXEEIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H8O4S2/c1-8(4,5)3-9(2,6)7/h3H2,1-2H3
• SMILES： CS(CS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 171.98644
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.98640108g/mol
• Heavy Atom Count: 9
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• LogP: 1.19470
• PSA: 68.28
• pka: 12.7(at 25℃)

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Scorodophloeus zenkeri